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For Researchers, Scientists, and Drug Development Professionals

Introduction

Photolumazine Il is a microbial metabolite that has garnered significant interest in the field of
immunology. As a potent antigen for Mucosal-Associated Invariant T (MAIT) cells, it plays a
crucial role in the activation of this unique T cell subset. This technical guide provides a
comprehensive overview of the chemical properties, synthesis, purification, and biological
activity of Photolumazine Ill, with a focus on its involvement in the MR1-TCR signaling
pathway.

Chemical Properties

Photolumazine Ill, a member of the ribityllumazine family, possesses a distinct chemical
structure that is key to its biological function. While specific experimental data for some
physical properties are not readily available in public literature, its fundamental chemical
characteristics have been determined.
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Property Value Source
CAS Number 23140-55-8 [1]
Molecular Formula C19H19Ns506 [1]
Molecular Weight 429.38 g/mol [1]
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Store at -20°C for short-term
Storage and -80°C for long-term

storage.

Experimental Protocols
Synthesis of Photolumazine lli

A definitive, step-by-step protocol for the synthesis of Photolumazine Il is not explicitly
detailed in the available literature. However, based on the successful synthesis of the
structurally similar Photolumazine V isomers, a plausible synthetic route can be proposed|2].
This method involves the condensation of 5-amino-6-D-ribitylaminouracil (5-A-RU) with a
suitable indole-containing a-ketoester, likely methyl 2-(1H-indol-3-yl)-2-oxoacetate, under
microwave irradiation[2].

Proposed Reaction Scheme:
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5-Amino-6-D-ribitylaminouracil (5-A-RU)
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Antigen Presenting Cell (APC)

Photolumazine il

Presentation & Recognition

MAIT Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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